N-butyl-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
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Overview
Description
This compound is a complex organic molecule that contains several interesting functional groups and structural features. It includes a thiophene ring, which is a five-membered aromatic ring with a sulfur atom . Thiophene and its derivatives are known to have a wide range of therapeutic properties and diverse applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the thiophene ring would contribute to the compound’s aromaticity . The exact structure would need to be determined using techniques such as X-ray crystallography .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the functional groups present. For example, the thiophene ring is known to undergo reactions such as halogenation and metal-catalyzed cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the thiophene ring could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes .Scientific Research Applications
Crystal Structure Analysis
Research involving similar compounds has led to the determination of crystal structures, providing insights into molecular conformations and intermolecular interactions, which are crucial for understanding the chemical behavior and potential for interactions with biological targets. For instance, the study of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed folded conformations and intramolecular hydrogen bonding, offering a basis for designing molecules with desired biological activities (S. Subasri et al., 2016).
Antifolate Activity
Compounds featuring the thieno[2,3-d]pyrimidine scaffold have been explored for their potential as dual inhibitors of key folate-pathway enzymes, thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making them targets for anticancer drugs. A study highlighted the synthesis of classical and nonclassical antifolates based on a similar scaffold, demonstrating potent inhibitory activity against human TS and DHFR (A. Gangjee et al., 2008).
Glutaminase Inhibition
Analogues of the compound, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), have been investigated for their role as allosteric inhibitors of glutaminase, an enzyme implicated in cancer cell metabolism. Studies into BPTES analogs aimed at identifying more potent inhibitors with improved drug-like properties have highlighted the importance of structural modifications for enhancing biological activity and solubility (K. Shukla et al., 2012).
Antimicrobial Activity
The reactivity of compounds with similar structures towards various reagents has been studied, leading to the synthesis of derivatives with antimicrobial activities. These studies provide a foundation for developing new antimicrobial agents by exploring the chemical space around the thieno[3,2-d]pyrimidin scaffold (Wagnat W. Wardkhan et al., 2008).
Antitumor Activity
Further exploration of the thieno[3,2-d]pyrimidine derivatives has been conducted to assess their potential antitumor activity. These studies have synthesized novel derivatives and evaluated their efficacy against various human cancer cell lines, contributing to the discovery of new anticancer compounds (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. For instance, many thiophene derivatives have been found to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Future Directions
properties
IUPAC Name |
N-butyl-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S3/c1-2-3-8-19-15(22)12-26-18-20-14-7-11-25-16(14)17(23)21(18)9-6-13-5-4-10-24-13/h4-5,7,10-11H,2-3,6,8-9,12H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNAXRBPLPLKGLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CSC1=NC2=C(C(=O)N1CCC3=CC=CS3)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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